4,4-Difluoro-tetrahydro-2H-pyran

Core Science & Biosynthesis

Technical Guide: Spectroscopic Profiling of 4,4-Difluoro-tetrahydro-2H-pyran

Topic: Spectroscopic Characterization of 4,4-Difluoro-tetrahydro-2H-pyran Content Type: Technical Reference Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.

Executive Summary & Structural Context

4,4-Difluoro-tetrahydro-2H-pyran (CAS: 116327-31-0) is a critical heterocyclic building block in modern medicinal chemistry. It serves as a lipophilic, metabolically stable bioisostere for the carbonyl group (ketone) or sulfone moieties in drug candidates. The gem-difluoro substitution at the C4 position alters the ring pucker (favoring the chair conformation) and significantly lowers the basicity of the ether oxygen via the inductive electron-withdrawing effect of the fluorine atoms.

This guide provides a definitive spectroscopic reference for validating the identity and purity of this compound, distinguishing it from its precursor (tetrahydro-4H-pyran-4-one) and common impurities.

Synthesis Context & Impurity Profile

Understanding the origin of the sample is vital for accurate spectral interpretation. The standard synthesis involves the deoxyfluorination of tetrahydro-4H-pyran-4-one using reagents such as DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.

• Key Impurity: Unreacted ketone (tetrahydro-4H-pyran-4-one).

• Elimination Product: 4-fluoro-3,6-dihydro-2H-pyran (vinyl fluoride), formed via HF elimination.

• Detection: IR spectroscopy is the rapid screen for unreacted ketone (C=O stretch), while

  F NMR is definitive for the vinyl fluoride impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Standard: Chloroform-

( ) is the preferred solvent. DMSO- may cause slight chemical shift variations due to hydrogen bonding with the ether oxygen, though this is attenuated by the fluorine substitution.

F NMR: The Diagnostic Standard

The

F spectrum is the most sensitive tool for confirmation. The molecule possesses a plane of symmetry, making the two fluorine atoms chemically equivalent in a time-averaged achiral environment, though they can exhibit complex roof effects if the ring is conformationally locked at low temperatures.

Parameter	Value (approx.)	Multiplicity	Interpretation
Chemical Shift	-95.0 to -100.0 ppm	Quintet (broad)	Characteristic of gem-difluoro on a 6-membered saturated ring.
Coupling ( )	~15-18 Hz	-	Coupling to adjacent methylene protons (H3/H5).

H NMR Data

The spectrum displays two distinct multiplets due to the symmetry of the pyran ring.

Position	Shift ( ppm)	Integration	Multiplicity	Coupling Constants ( )	Assignment Logic
H2, H6	3.70 – 3.85	4H	Multiplet (t-like)	Hz	Deshielded by adjacent Oxygen. Farther from Fluorine.[1][2]
H3, H5	1.90 – 2.10	4H	Multiplet (tt)	Hz, Hz	Shielded relative to H2/6, but deshielded by gem-difluoro effect.

C NMR Data (Proton Decoupled)

The Carbon-13 spectrum is definitive due to the large C-F coupling constants, which split the signals into triplets.

Carbon	Shift ( ppm)	Splitting Pattern	Coupling ( )	Structural Insight
C4	118.0 – 122.0	Triplet (t)	~240 Hz	Direct C-F coupling. The low intensity is due to lack of NOE and splitting.
C2, C6	63.0 – 65.0	Singlet (s)	< 5 Hz	Adjacent to Oxygen. Long-range coupling to F is negligible.
C3, C5	30.0 – 34.0	Triplet (t)	~22 - 25 Hz	Vicinal C-F coupling ( ). Distinctive feature.

Analytical Workflow Visualization

The following diagram illustrates the logical flow for validating the compound structure, highlighting the "Self-Validating" checkpoints.

Figure 1: Analytical decision matrix for validating 4,4-difluorotetrahydro-2H-pyran, emphasizing impurity rejection.

Mass Spectrometry (MS) & Fragmentation

Technique: GC-MS (Electron Impact, 70 eV) is suitable due to the compound's volatility. ESI is generally poor unless the molecule is derivatized or forms adducts (e.g.,

).

• Molecular Weight: 122.11 g/mol

• Molecular Ion (

  ): 122 (Often weak or absent in EI).

• Base Peak: Typically

  42 or similar low mass fragments due to ring shattering.

Fragmentation Pathway: The gem-difluoro group directs fragmentation. A characteristic loss is the ejection of HF or the rupture of the ether linkage.

m/z	Fragment Assignment	Mechanism
102		Elimination of Hydrogen Fluoride.
92		Loss of formaldehyde (retro-Diels-Alder type).
71/72	Ring opening	Complex rearrangement.

Infrared Spectroscopy (FT-IR)

IR is primarily used here as a "Negative Test" to confirm the absence of the starting ketone.

Frequency ( )	Assignment	Notes
2850 - 2950	C-H Stretch	Aliphatic C-H.
None	C=O Stretch	Absence confirms conversion. (Ketone appears ~1715 ).
1080 - 1150	C-O-C Stretch	Strong ether band.
1000 - 1200	C-F Stretch	Strong, broad bands overlapping with C-O.

Experimental Protocol: Sample Preparation for NMR

To ensure Trustworthiness and reproducibility, follow this standardized protocol.

• Glassware: Use a clean, oven-dried 5mm NMR tube. Note: Borosilicate glass is transparent to RF but contains oxides; however, it does not interfere with

  F signals at standard concentrations.

• Solvent: Dispense 0.6 mL of

  (containing 0.03% TMS as internal standard).

• Sample Mass: Weigh 10-15 mg of the analyte (liquid) directly into the tube or a small vial.

  • Why? High concentrations can cause peak broadening in

    F NMR due to viscosity or aggregation.

• Homogenization: Invert the tube 5 times. Ensure no phase separation (the compound is lipophilic and should dissolve instantly).

• Acquisition Parameters:

  • H: 16 scans, 1s relaxation delay.
  • C: 256-512 scans (due to splitting of C-F signals reducing peak height). Crucial: Set (relaxation delay) to >2s to allow relaxation of quaternary carbons (C4).
  • F: 16 scans. Range +10 to -200 ppm.

References

• Synthesis & Characterization: Middleton, W. J. "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry, 1975, 40(5), 574–578. [Link]

• Spectral Database: National Institute of Standards and Technology (NIST). "Tetrahydro-2H-pyran derivatives Mass Spectra." NIST Chemistry WebBook. [Link]

• NMR Methodology: Dolbier, W. R. "Fluorine NMR Spectroscopy: A Guide to Experimental Methods." Guide to Fluorine NMR for Organic Chemists, Wiley, 2009. [Link]

• Bioisostere Application: Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018, 61(14), 5822–5880. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. WO2022132696A1 - Urea orexin receptor agonists - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Scalable Synthesis of 4,4-Difluoro-tetrahydro-2H-pyran

Introduction: The Significance of Fluorinated Heterocycles in Modern Chemistry

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique physicochemical properties conferred by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered pKa, can dramatically improve the therapeutic efficacy of drug candidates.[1] Fluorinated heterocyclic compounds, in particular, are prominent scaffolds in a large number of pharmaceuticals approved by the FDA.[1] Among these, 4,4-Difluoro-tetrahydro-2H-pyran represents a valuable building block, offering a stable, gem-difluorinated motif that can serve as a bioisosteric replacement for a carbonyl group or other functionalities. This guide provides a comprehensive overview of the experimental procedures for the synthesis of 4,4-Difluoro-tetrahydro-2H-pyran, with a focus on scalability from the laboratory bench to pilot plant production.

Synthetic Strategy: A Two-Stage Approach to 4,4-Difluoro-tetrahydro-2H-pyran

The most robust and industrially viable route to 4,4-Difluoro-tetrahydro-2H-pyran involves a two-stage process:

• Synthesis of Tetrahydro-4H-pyran-4-one: The ketone precursor is synthesized from readily available starting materials.

• Gem-difluorination: The carbonyl group of Tetrahydro-4H-pyran-4-one is converted to a difluoromethylene group using a suitable fluorinating agent.

This approach allows for the efficient and controlled introduction of the gem-difluoro moiety at a late stage of the synthesis.

Part 1: Synthesis of the Ketone Precursor: Tetrahydro-4H-pyran-4-one

The synthesis of Tetrahydro-4H-pyran-4-one is a critical first step, and several scalable methods have been reported. One common industrial approach involves the reaction of 3-chloropropionyl chloride with ethylene, followed by cyclization.[2][3]

Reaction Scheme: Industrial Synthesis of Tetrahydro-4H-pyran-4-one

Caption: Industrial synthesis of Tetrahydro-4H-pyran-4-one.

Pilot-Scale Protocol for Tetrahydro-4H-pyran-4-one Synthesis

Safety Precaution: This procedure involves corrosive and reactive chemicals. It must be carried out in a suitable reactor with appropriate personal protective equipment (PPE).

Step 1: Synthesis of 1,5-Dichloropentan-3-one

• Charge a reactor with dichloromethane (DCM, 50 kg).

• Add 3-chloropropionyl chloride (20 kg) and aluminum trichloride (20 kg) to the reactor.

• Cool the mixture to below 10°C.

• Introduce ethylene gas into the reactor with vigorous stirring, maintaining the temperature below 10°C.

• After the addition of ethylene is complete, continue to stir the reaction mixture for 2 hours.

• In a separate vessel, prepare a mixture of water and hydrochloric acid, cooled to 0°C.

• Slowly transfer the reaction mixture to the acidic water with cooling and stirring.

• Separate the organic layer to obtain 1,5-dichloropentan-3-one in DCM.

Step 2: Cyclization to Tetrahydro-4H-pyran-4-one

• To the solution of 1,5-dichloropentan-3-one, add water, phosphoric acid, and sodium dihydrogen phosphate.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Gas Chromatography (GC).

• Upon completion, cool the reaction mixture and separate the aqueous layer.

• Extract the aqueous layer with a suitable organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by vacuum distillation to yield Tetrahydro-4H-pyran-4-one.

Parameter	Value	Reference
Starting Materials	3-Chloropropionyl chloride, Ethylene	[2][3]
Key Intermediate	1,5-Dichloropentan-3-one	[2]
Overall Yield	~45%	[2]
Purity	>98% after distillation	[3]

Part 2: Gem-Difluorination of Tetrahydro-4H-pyran-4-one

The conversion of the carbonyl group in Tetrahydro-4H-pyran-4-one to a gem-difluoro group is the key transformation to obtain the final product. This is typically achieved using a deoxofluorinating agent. While Diethylaminosulfur Trifluoride (DAST) has been a common reagent for this purpose, its thermal instability poses significant safety risks, especially on a larger scale.[4] Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) is a much more thermally stable alternative and is therefore the recommended reagent for scaling up this reaction.[5][6]

Comparative Thermal Stability of DAST and Deoxo-Fluor®

Reagent	Decomposition Onset (°C)	Exothermic Heat (J/g)	Reference
DAST	140	1700	[7]
Deoxo-Fluor®	140	1100	[7]

Although both reagents have the same decomposition onset temperature, Deoxo-Fluor® decomposes more slowly with less heat and gas evolution, making it a safer choice for industrial applications.[5]

Reaction Scheme: Gem-Difluorination

Caption: Gem-difluorination of Tetrahydro-4H-pyran-4-one.

Laboratory-Scale Protocol for 4,4-Difluoro-tetrahydro-2H-pyran Synthesis

Safety Precaution: Deoxo-Fluor® reacts violently with water to release HF gas. This procedure must be performed under an inert atmosphere in a well-ventilated fume hood by trained personnel wearing appropriate PPE.

• To an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of Tetrahydro-4H-pyran-4-one (1 equivalent) in anhydrous dichloromethane (DCM, 20 volumes).

• Cool the solution to 0°C in an ice bath.

• Slowly add Deoxo-Fluor® (3 equivalents) dropwise to the stirred solution via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Monitor the reaction progress by GC-MS.

• Once the reaction is complete, carefully quench the reaction by slowly adding it to a cooled, saturated aqueous solution of sodium bicarbonate with vigorous stirring.

• Extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Considerations for Pilot-Scale Synthesis

Scaling up the gem-difluorination reaction requires careful consideration of several factors to ensure safety and efficiency.

Thermal Management:

• The reaction is exothermic and requires efficient heat removal. A jacketed reactor with a reliable cooling system is essential.

• The rate of addition of Deoxo-Fluor® should be carefully controlled to maintain the desired reaction temperature.

• Reaction calorimetry is recommended to determine the heat of reaction and the maximum temperature of the synthesis reaction (MTSR) to prevent thermal runaway.

Material Compatibility:

• Deoxo-Fluor® and the in situ generated HF are corrosive. Glass-lined or Hastelloy reactors are recommended for large-scale production.[8]

Work-up and Purification:

• The quenching step is highly exothermic and produces gas. It must be performed with extreme caution, ensuring adequate cooling and venting.

• Large-scale purification may be achieved by fractional distillation under reduced pressure. The boiling point of the product and any impurities should be determined to optimize the distillation conditions.

Parameter	Laboratory Scale	Pilot Scale
Substrate	Tetrahydro-4H-pyran-4-one	Tetrahydro-4H-pyran-4-one
Reagent	Deoxo-Fluor® (3 equiv.)	Deoxo-Fluor® (2.5-3 equiv.)
Solvent	Anhydrous DCM	Anhydrous DCM or other suitable solvent
Temperature	0°C to Room Temperature	0-10°C (addition), then RT
Reaction Time	Overnight	12-24 hours (monitor by GC)
Work-up	Quench with NaHCO₃ (aq.), extraction	Controlled quench, extraction
Purification	Column Chromatography	Fractional Distillation
Typical Yield	60-80%	50-70%

Analytical Methods for Quality Control

To ensure the purity and identity of the final product, a combination of analytical techniques should be employed:

• Gas Chromatography-Mass Spectrometry (GC-MS): To monitor the reaction progress and identify any byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the overall structure of the molecule.

  • ¹⁹F NMR: To confirm the presence and chemical environment of the fluorine atoms.

  • ¹³C NMR: To confirm the carbon skeleton, with characteristic shifts for the CF₂ group.

• Total Organic Fluorine (TOF) Analysis: Combustion ion chromatography can be used to determine the total fluorine content in the final product, ensuring it meets specifications.[9][10]

Conclusion

The synthesis of 4,4-Difluoro-tetrahydro-2H-pyran is a valuable process for the production of a key building block in medicinal and materials chemistry. The two-stage approach, involving the synthesis of Tetrahydro-4H-pyran-4-one followed by gem-difluorination, is a robust and scalable method. The use of the thermally more stable Deoxo-Fluor® reagent is highly recommended for large-scale synthesis to mitigate the safety risks associated with DAST. Careful control of reaction parameters, particularly temperature, and the use of appropriate equipment are crucial for a safe and efficient scale-up. The protocols and guidelines presented in this document provide a solid foundation for researchers and process chemists to successfully produce 4,4-Difluoro-tetrahydro-2H-pyran at various scales.

References

• BenchChem. (2025). Navigating the Industrial Synthesis of Tetrahydro-4H-pyran-4-one: A Technical Guide.
• Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999). Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability. The Journal of Organic Chemistry, 64(19), 7048–7054.
• Beaulieu, F., Beauregard, L. P., Courchesne, G., Couturier, M., Laflamme, F., & L'Heureux, A. (2009). Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents. Organic Letters, 11(21), 5050–5053.
• BenchChem. (2025). Managing reaction exotherms in large-scale Tetrahydro-4H-pyran-4-one synthesis.
• Common Organic Chemistry. (n.d.). Alcohol to Fluoride.
• Google Patents. (2014). CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one.
• ACS Publications. (2021).
• Organic Syntheses. (n.d.). Bis(4-fluorophenyl)difluoromethane.
• Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using Deoxofluor (BAST).
• Current Organic Chemistry. (2025). Synthesis of Novel Derivatives of Dissymmetric Bisarylidene of Tetrahydro-4H-pyran-4-one.
• BenchChem. (2025).
• CHEM21. (n.d.).
• ACS Publications. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling.
• ACS Fall 2021. (n.d.).
• ResearchGate. (n.d.). Case studies of fluorine in drug discovery.
• CymitQuimica. (n.d.). CAS 202289-38-1: Deoxo-Fluor.
• ACS Publications. (n.d.).
• ACS Publications. (2024).
• Véronique Gouverneur Research Group. (n.d.).
• PMC. (2024). Synthesis of α,α-Difluoro-β-amino Ketones from N-Boc-α-Amidosulfones and Pentafluoro-gem-diols.
• PMC. (n.d.). Acid-Catalyzed Hydrothiolation of gem-Difluorostyrenes to Access α,α–Difluoroalkylthioethers.
• ACS Publications. (2019). A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N-Fused Heterocycles for Drug Discovery and Pharmaceutical Manufacturing.
• ACS Publications. (2014).
• ChemRxiv. (n.d.).
• Pharmacy Journal. (2025). Fluorine in drug discovery: Role, design and case studies.
• BenchChem. (2025). Application Notes and Protocols for Incorporating Gem-Difluoro Groups into Organic Scaffolds.
• University of St Andrews. (n.d.). fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery.
• Google Patents. (1998).
• PMC. (n.d.).
• University of Glasgow. (2021). Novel Synthetic Routes to Fluorinated Heterocycles using the Fluoroiodane Reagent.
• Organic Syntheses. (2025). Synthesis of gem-Difluoroalkenes through Ramberg−Bäcklund Reaction of Alkyltriflones.
• Organic & Biomolecular Chemistry. (n.d.).
• ResearchGate. (n.d.).
• Publications Office of the EU. (n.d.). 2 Overview on PFAS analytical methods.
• Chemours. (2021).
• Thieme. (2014).
• Analytik Jena. (2021).
• Google Patents. (2009). US20090177014A1 - Process for Preparing 4,4' Difluorobenzophenone.
• Google Patents. (n.d.). CN114835563B - Synthesis method of 4,4' -difluorobenzophenone.
• ResearchGate. (2025).
• Google Patents. (2007). WO2007014692A1 - Process for preparing 4,4'-difluorobenzophenone.

Sources

• 1. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 4. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 5. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. pub.norden.org [pub.norden.org]
• 10. chemours.com [chemours.com]

Incorporation of 4,4-difluorotetrahydropyran moiety into drug candidates

Introduction: The "Goldilocks" Bioisostere

In modern medicinal chemistry, the 4,4-difluorotetrahydropyran (DFTHP) moiety has emerged as a high-value bioisostere, offering a precise solution to the "lipophilicity-solubility-metabolism" trilemma. While the "Magic Methyl" effect is well-known, the "Gem-Difluoro Effect" on saturated heterocycles provides a unique physicochemical profile that distinctively bridges the gap between carbocycles and ethers.

This guide details the strategic rationale, synthetic protocols, and validation methods for incorporating the DFTHP moiety into drug candidates. It is designed for medicinal chemists seeking to optimize lead compounds that suffer from metabolic instability or suboptimal lipophilicity.

Physicochemical Rationale

The DFTHP moiety serves as a bioisostere for cyclohexane , phenyl , and tetrahydropyran (THP) rings. Its utility lies in its ability to modulate Lipophilicity (LogP) and block metabolic soft spots without significantly altering steric bulk.

Moiety	LogP Trend	Metabolic Risk (CYP)	Dipole Moment
Cyclohexane	High (Lipophilic)	High (C3/C4 Oxidation)	Low
Tetrahydropyran (THP)	Low (Hydrophilic)	Moderate (C4 Oxidation)	Moderate
4,4-Difluoro-THP	Intermediate	Low (Blocked C4)	High

Key Insight: The DFTHP moiety occupies a "Goldilocks" zone. It is less lipophilic than cyclohexane (improving solubility) but more lipophilic than THP (improving permeability). Crucially, the gem-difluoro group at the 4-position blocks the primary site of oxidative metabolism (C-H abstraction) common in THP and cyclohexyl rings [1].

Decision Matrix: When to Deploy DFTHP

Before initiating synthesis, evaluate your lead compound against this decision matrix to ensure DFTHP is the correct optimization strategy.

Figure 1: Strategic decision tree for deploying the DFTHP moiety in lead optimization.

Synthetic Protocols

The synthesis of DFTHP derivatives generally follows two streams: Deoxofluorination of an existing ketone (Method A) or Modular Assembly using pre-functionalized building blocks (Method B).

Method A: Deoxofluorination (The "Late-Stage" Approach)

This method is ideal when the tetrahydropyranone core is already built into the scaffold.

Safety Warning: Reagents like DAST (Diethylaminosulfur trifluoride) and Deoxo-Fluor release HF upon hydrolysis. Reactions must be performed in plastic/Teflon vessels or silylated glassware to prevent etching.

Reagents:

• Substrate: 4-Oxotetrahydropyran derivative

• Fluorinating Agent: DAST, Deoxo-Fluor, or XtalFluor-E

• Solvent: Anhydrous DCM (Dichloromethane)

Protocol:

• Preparation: Charge a dry Teflon flask with the ketone substrate (1.0 equiv) and anhydrous DCM (0.1 M concentration) under Nitrogen atmosphere.

• Addition: Cool the solution to 0°C (or -78°C for sensitive substrates). Add DAST (2.5 equiv) dropwise via syringe.

  • Note: For Deoxo-Fluor, room temperature is often tolerated, but 0°C is safer for initial trials.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC or LCMS (look for the M+22 mass shift if H -> F exchange, or M+4 mass shift if C=O -> CF2).

• Quench (Critical): Cool back to 0°C. Quench by slow addition of saturated aqueous NaHCO3. Caution: Vigorous CO2 evolution occurs.

• Workup: Extract with DCM, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (Silica). The difluoro product is typically less polar (higher Rf) than the starting ketone [2].

Method B: Modular Assembly (The "Building Block" Approach)

For parallel medicinal chemistry, it is more efficient to use commercially available or pre-synthesized building blocks like 4,4-difluorotetrahydropyran-4-carboxylic acid .

Synthesis of the Carboxylic Acid Block (Bucherer-Bergs Route):

• Start: Tetrahydro-4H-pyran-4-one.

• Step 1 (Hydantoin): React with (NH4)2CO3 and NaCN in Ethanol/Water (60°C, 4h) to form the spiro-hydantoin.

• Step 2 (Hydrolysis): Reflux with NaOH (40%) to open the ring, yielding 4-amino-tetrahydropyran-4-carboxylic acid.

• Step 3 (Fluorination - Optional Modification): To get the gem-difluoro acid specifically, one typically employs a Reformatsky-type reaction with ethyl bromodifluoroacetate and a bis-electrophile, or fluorinates a precursor ester [3].

Figure 2: Synthetic workflows for accessing DFTHP-containing scaffolds.

Case Study: Optimization of p38 MAPK Inhibitors

A definitive example of DFTHP utility is found in the optimization of p38 Mitogen-Activated Protein Kinase (MAPK) inhibitors, specifically analogs of Roche's R-1487 [4].[1]

• The Challenge: Early phenyl-based inhibitors showed high potency but suffered from rapid metabolic clearance due to oxidation of the aromatic ring and high lipophilicity (LogP > 4).

• The Solution:

  • Step 1: Replacement of the phenyl ring with a tetrahydropyran (THP) ring.

    • Result: Improved solubility, but metabolic stability was still compromised by oxidation at the C4 position of the ether ring.

  • Step 2: Incorporation of the 4,4-difluoro motif (DFTHP).

    • Result: The C-F bonds (approx. 116 kcal/mol) are metabolically inert. The moiety blocked the oxidative soft spot.

  • Outcome: The DFTHP analog retained nanomolar potency (IC50) comparable to the phenyl parent but demonstrated significantly extended half-life (

    ) in microsomes.

Data Summary (Representative Trends):

Compound Variant	IC50 (p38)	LogD (pH 7.4)	Microsomal Stability
Phenyl-Core	<10 nM	4.2	Low (< 15 min)
THP-Core	~15 nM	2.1	Moderate
DFTHP-Core	~12 nM	2.8	High (> 60 min)

Validation & Characterization

Confirming the successful installation of the gem-difluoro group is critical.

19F NMR Spectroscopy

The 4,4-difluorotetrahydropyran moiety has a distinct signature.

• Chemical Shift: Typically appears between -90 and -110 ppm (referenced to CFCl3 at 0 ppm).

• Splitting Pattern: Due to the symmetry of the ring (assuming no chiral centers elsewhere), the two fluorines are often chemically equivalent but couple to the four adjacent protons (C3-H and C5-H).

  • Expect a Quintet (

    ).

  • If the molecule is chiral/asymmetric, the fluorines become diastereotopic, appearing as an AB quartet (or complex multiplet) with a large geminal coupling constant (

    ).

Mass Spectrometry[1]

• Look for the characteristic mass defect of fluorine.

• The substitution of C=O (28 Da) with CF2 (50 Da) results in a net mass increase of +22 Da .

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Heterocycles. Journal of Medicinal Chemistry. Link

• Zhejiang Hisun Pharmaceutical Co. (2016). Patent CN106045828A: Preparation methods for fluorinated intermediates. Link

• Müller, K., et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. Link

• Reich, H. J. (2020).[2] 19F NMR Chemical Shifts. University of Wisconsin-Madison. Link

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]

Technical Notes & Optimization

Technical Support Center: 4,4-Difluoro-tetrahydro-2H-pyran (CAS 102554-94-5)

This is Dr. Aris Thorne , Senior Application Scientist at the Fluorine Chemistry Division. I have structured this guide as a dynamic Technical Support Center. We will move beyond generic advice into the specific, often undocumented, behaviors of gem-difluoro ethers.

Ticket ID: PUR-102554-DF Status: Open Priority: High (Process Optimization)

Molecule Technical Profile

Before attempting purification, you must understand the physical behavior of this molecule relative to its precursors.

Property	Value / Behavior	Notes
Structure	Gem-difluoro ether	Lipophilic, non-H-bond donor.
Boiling Point (Est.)	118°C – 125°C (Atmospheric)	Critical: Significantly lower than the starting ketone (~166°C) but higher than the parent tetrahydropyran (88°C).
Density	~1.15 – 1.20 g/mL	Heavier than water/solvents due to fluorine content.
Solubility	Soluble in DCM, Et2O, THF	Immiscible with water (unlike the ketone precursor which has higher water solubility).
UV Activity	Negligible	Warning: Do not rely on standard UV (254 nm) for detection.

Core Purification Directive (The "Happy Path")

The primary challenge with 4,4-difluoro-tetrahydro-2H-pyran is not the separation itself, but the management of volatile impurities and safety hazards (HF residues) from the fluorination step (typically DAST or Deoxo-Fluor).

Phase 1: The Safety Quench (Critical)

Context: You are likely converting tetrahydro-4H-pyran-4-one using DAST. The reaction mixture contains latent HF and aminosulfur byproducts.

• Cool Down: Chill the reaction mixture to -78°C (or at least 0°C).

• The Slow Kill: Dropwise addition into saturated aqueous NaHCO3 .

  • Why? Direct addition of water to DAST is explosive. Inverse addition (mixture into bicarb) controls the exotherm and neutralizes HF immediately.

• Phase Cut: Extract with DCM. The product is in the organic layer.

  • Checkpoint: Wash the organic layer 2x with Sat. NaHCO3 until pH of the aqueous layer is ~8.

Phase 2: Distillation Logic

Because the product BP (~120°C) is distinct from the starting ketone (~166°C) and the eliminated byproduct (volatile vinyl fluoride), fractional distillation is superior to chromatography.

Figure 1: Decision tree for the initial workup and purification strategy.

Troubleshooting Guide (Specific Scenarios)

Scenario A: "I see no spots on my TLC / No peaks on HPLC."

Root Cause: The molecule lacks a chromophore (conjugated pi-system). The C-F bond does not absorb significantly at 254 nm. Solution:

• TLC Visualization: Use Iodine (I2) chamber or KMnO4 stain.

  • Observation: The product will stain faintly; the starting ketone will stain strongly; the olefin impurity (elimination product) will stain instantly brown/yellow in KMnO4.

• LC/GC Detection: Switch to GC-FID or HPLC with Refractive Index (RI) or ELSD (Evaporative Light Scattering Detector).

Scenario B: "My product is co-distilling with the starting material."

Root Cause: Inefficient fractionation or azeotrope formation. Solution: Chemical Scavenging. Before distillation, treat the crude mixture to remove unreacted ketone.

• Dissolve crude in Et2O.

• Add saturated aqueous Sodium Bisulfite (NaHSO3) .

• Stir vigorously for 2 hours. The ketone forms a water-soluble bisulfite adduct.

• Separate layers. The gem-difluoro product remains in the ether; the ketone moves to the aqueous phase.

Scenario C: "Yield is significantly lower than expected."

Root Cause: Volatility Loss. Solution:

• The product is moderately volatile. If you use a high-vacuum pump (< 1 mbar) at room temperature, you may be pumping your product into the trap.

• Protocol Adjustment: Concentrate solvents at mild vacuum (200-300 mbar) and 40°C . Do not leave it on the high-vac line for extended periods.

Scenario D: "The product is etching my glassware / turning acidic over time."

Root Cause: Hydrolysis of residual aminosulfur species or trapped HF. Solution: Solid Phase Scavenging.

• Add KF on Alumina (40 wt%) or solid CaO to the crude oil and stir for 30 mins before filtration and distillation. This effectively traps trace HF without introducing water.

Advanced Analytics & Validation

Once isolated, validate purity using these specific markers.

Method	Expected Signal	Diagnostic Value
19F NMR	Singlet (or triplet of triplets) around -90 to -110 ppm (relative to CFCl3).	Clean Baseline: If you see peaks at -120 to -150 ppm, you likely have the elimination product (vinyl fluoride).
1H NMR	Multiplets at ~1.8 ppm (C3/C5) and ~3.7 ppm (C2/C6).	Absence of Olefin: Check region 4.5–6.0 ppm. Any peaks here indicate the elimination byproduct (3,6-dihydro-2H-pyran derivative).
GC-MS	M+ peak (136 amu).	Confirm absence of M-20 (HF loss) peaks which suggest thermal decomposition in the injector port (lower injector temp to 200°C).

Mechanism of Impurity Formation (Elimination)

The most persistent impurity is the enol ether formed by elimination of HF.

Figure 2: Pathway showing the origin of the vinyl fluoride impurity.

Frequently Asked Questions (FAQ)

Q: Can I use silica gel chromatography? A: Yes, but it is difficult. The product is non-polar (Rf ~0.6-0.8 in 20% EtOAc/Hex). It often co-elutes with solvent fronts. Use a gradient of 100% Pentane → 10% Et2O/Pentane . Pentane is preferred over Hexane for easier evaporation without losing product.

Q: Is the product stable in water? A: The gem-difluoro group is generally stable to aqueous hydrolysis at neutral pH. However, prolonged exposure to strong Lewis acids can hydrolyze it back to the ketone. Store over activated molecular sieves (3Å or 4Å).

Q: What is the best solvent for the reaction to minimize impurities? A: Dichloromethane (DCM) is standard. If higher temperatures are needed (to drive conversion), use 1,2-Dichloroethane (DCE) but strictly control the temperature (do not exceed 60°C) to prevent the elimination side reaction shown in Figure 2.

References

• Preparation of Gem-Difluorides: Middleton, W. J. New Fluorinating Reagents.[1][2] Dialkylaminosulfur Fluorides. J. Org.[3] Chem. 1975 , 40, 574–578. Link

• Safety of DAST/Deoxo-Fluor: Lal, G. S., et al. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability. J. Org.[3] Chem. 1999 , 64, 7048–7054. Link

• Purification of Fluorinated Ethers: Chambers, R. D. Fluorine in Organic Chemistry; Blackwell Publishing, 2004.

• Synthesis of Tetrahydro-4H-pyran-4-one (Precursor): Organic Syntheses, Coll. Vol. 9, p.483 (1998). Link

Sources

• 1. Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Byproduct analysis in 4,4-Difluoro-tetrahydro-2H-pyran production

Technical Support Center: 4,4-Difluoro-tetrahydro-2H-pyran Production

Executive Summary

4,4-Difluoro-tetrahydro-2H-pyran is a critical structural motif in medicinal chemistry, serving as a lipophilic bioisostere for the carbonyl group or ether oxygen. Its production, typically via the deoxyfluorination of tetrahydro-4H-pyran-4-one using reagents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®, is chemically straightforward but practically challenging.

The primary failure mode in this synthesis is the competition between nucleophilic fluorination (

-like) and -elimination ( ), leading to the formation of the vinyl fluoride byproduct, 4-fluoro-3,6-dihydro-2H-pyran. This guide addresses the root causes of this impurity, analytical discrimination, and purification strategies.

Reaction Pathway & Failure Modes

The following diagram illustrates the bifurcation point where process parameters dictate yield versus impurity formation.

Figure 1: Mechanistic pathway showing the competition between fluorination and elimination.

Troubleshooting Guide (Q&A)

Q1: I am observing a significant peak at ~ -120 ppm in my F NMR. What is this, and how do I remove it?

Diagnosis: This is the elimination byproduct (4-fluoro-3,6-dihydro-2H-pyran).

• Mechanism: The carbocation intermediate, instead of capturing a fluoride ion, loses a proton from the

  -position (C3 or C5). This is favored by higher temperatures and prolonged reaction times.

• Identification:

  • Target (Gem-difluoro): Typically appears as a singlet (or quintet if coupled) in the -90 to -105 ppm range.

  • Impurity (Vinyl fluoride): Appears upfield, typically in the -114 to -126 ppm range.

Corrective Action:

• Temperature Control: Ensure the reagent addition is performed strictly at -78°C (or -40°C for Deoxo-Fluor). Do not allow the reaction to warm to room temperature too quickly. The elimination pathway has a higher activation energy than the substitution.

• Solvent Choice: Switch from THF to Dichloromethane (DCM) . DCM is less polar and less likely to stabilize the proton-transfer transition state that leads to elimination.

• Quenching: Quench the reaction strictly at 0°C. Allowing the mixture to stand at room temperature with excess HF/amine salts promotes acid-catalyzed elimination.

Q2: My reaction mixture turned into a black tar. Is the product recoverable?

Diagnosis: This indicates thermal decomposition of the fluorinating agent or polymerization of the enol ether intermediates.

• Cause: DAST and Deoxo-Fluor are thermally unstable. If the exotherm during addition was uncontrolled, the internal temperature likely spiked, causing reagent decomposition (which releases HF and chars the organic material).

Corrective Action:

• Recovery: Attempt a vacuum distillation. The product (4,4-difluoro) is volatile.[1] Do not attempt column chromatography on the black tar directly without a preliminary distillation, as the acidic residues can degrade the silica and the product.

• Prevention: Use a jacketed reactor with active cooling. Monitor internal temperature (not just bath temperature). Add the fluorinating agent as a solution in DCM rather than neat to dissipate heat.[2]

Q3: How do I separate the alkene byproduct from the gem-difluoro product? Their boiling points seem close.

Technical Insight: Separation is difficult because both compounds are volatile liquids with similar boiling points (estimated

bp < 15°C).

Protocol:

• Chemical Treatment (Oxidation): The most effective purification method is not physical separation, but chemical modification.

  • Treat the crude mixture with a mild oxidant (e.g., KMnO

    or m-CPBA ) or bromine ( ).

  • The alkene (byproduct) will react to form a diol or dibromide, which becomes significantly less volatile and more polar.

  • Result: The saturated gem-difluoro product is inert to these conditions. You can then distill the pure product away from the heavy oxidized impurities.

• Fractional Distillation: Only viable if the impurity is <10%. Requires a high reflux ratio (10:1) and a spinning band column.

Analytical Data & Specifications

Use the following table to validate your crude reaction profile.

Parameter	Target: 4,4-Difluoro-tetrahydro-2H-pyran	Impurity: 4-Fluoro-3,6-dihydro-2H-pyran
F NMR Shift	-95 to -105 ppm (Geminal CF )	-114 to -126 ppm (Vinyl C-F)
H NMR Characteristic	Multiplets at 2.0 ppm (4H) and 3.7 ppm (4H). No olefinic protons.	Olefinic proton signal at 5.2 ppm (dt).
GC-MS (EI)	Molecular Ion ( ) often weak. Characteristic loss of HF.[3]	Distinct fragmentation pattern; often shows (approx 102 Da).
Boiling Point (Est.)	110 - 120°C	85 - 95°C

Safety & Handling Protocols (Critical)

DAST/Deoxo-Fluor Hazards:

• Shock Sensitivity: DAST can become shock-sensitive upon prolonged storage or if distilled to dryness. Never distill the reaction mixture to dryness if excess reagent is suspected.

• HF Release: Hydrolysis releases Hydrogen Fluoride (HF).

• Glassware: Etching of glassware is common. Use Teflon (PFA/FEP) reactor liners if available for large-scale runs.

Quenching Protocol:

• Cool the reaction mixture to -20°C.

• Slowly add the mixture into a rapidly stirring saturated Sodium Bicarbonate (NaHCO

  ) solution. Note: Do not add water to the reaction; add the reaction to the water.

• Ensure pH is >7 before extraction.

References

• Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur fluorides." The Journal of Organic Chemistry, 40(5), 574–578. Link

• Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." The Journal of Organic Chemistry, 64(19), 7048–7054. Link

• Bio, M. M., et al. (2008). "Practical Synthesis of a Potent Hepatitis C Virus NS5B Inhibitor." The Journal of Organic Chemistry, 73(11), 4382–4387. (Discusses DAST scale-up and elimination byproduct management). Link

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.

  F chemical shifts). Link

Sources

• 1. 3,4-Dihydro-2H-pyran CAS#: 110-87-2 [m.chemicalbook.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: 4,4-Difluoro-tetrahydro-2H-pyran Synthesis

Topic: Catalyst Deactivation & Process Optimization Audience: Process Chemists, Medicinal Chemists, and Chemical Engineers.

Executive Summary: The Deactivation Landscape

Synthesizing 4,4-difluoro-tetrahydro-2H-pyran (DFTHP) typically involves two distinct catalytic vulnerabilities, depending on your chosen route. While the direct deoxofluorination of tetrahydro-4H-pyran-4-one is common, scalable routes often employ catalytic hydrogenation of fluorinated alkene intermediates or acid-catalyzed Prins cyclizations .

As a Senior Application Scientist, I have categorized the primary deactivation modes into two critical vectors. Use this matrix to identify your failure mode:

Catalyst System	Process Step	Primary Deactivation Mechanism	Diagnostic Sign	Mitigation Strategy
Pd/C or Pt/C (Heterogeneous)	Hydrogenation of 4,4-difluoro-3,6-dihydro-2H-pyran	Fluoride Poisoning & Sintering. Allylic C-F bond cleavage generates HF, which etches the support and poisons metal sites.	Reaction stalls at ~60% conversion; pH of reaction mixture drops <3.	Use Fluoride Scavengers (MgO); Switch to non-acidic supports (Carbon vs. Alumina).
Solid Acid (Zeolites/Resins)	Prins Cyclization (Precursor Synthesis)	Pore Blocking (Coking). Oligomerization of the homoallylic alcohol or aldehyde on the active site.	Pressure drop increase (in flow); gradual loss of yield over time.	High-temp calcination (Zeolites) or solvent wash (Resins); Optimize WHSV.

Deep Dive: Hydrogenation Catalyst Poisoning

The Mechanism: Why your Pd/C is dying

In the hydrogenation of 4,4-difluoro-3,6-dihydro-2H-pyran , the fluorine atoms are located in an allylic (or homoallylic depending on isomer) position relative to the double bond.

• C-F Activation: Palladium is capable of oxidative addition into the allylic C-F bond, leading to hydrodefluorination (HDF).

• HF Generation: This side reaction releases Hydrogen Fluoride (HF).

• The Death Spiral:

  • Electronic Poisoning: Fluoride ions (

    ) adsorb strongly onto the Pd surface, altering the electronic density and inhibiting activation.

  • Support Degradation: If you are using

    or , the generated HF will react with the support (forming or ), leading to pore collapse and metal encapsulation.

Visualizing the Deactivation Pathway

Troubleshooting Guides (FAQs)

Ticket #104: "My hydrogenation stalls at 50-60% conversion."

User Context:

"I'm running a hydrogenation of the difluoro-alkene intermediate using 10 wt% Pd/C in Methanol at 50 psi. The first run worked, but recycled catalyst failed immediately. Even fresh catalyst stalls now."

Root Cause Analysis: The formation of HF is likely autocatalytic in terms of damage. As HF concentration builds, it promotes further degradation of the catalyst support and potentially induces Pd leaching.

Corrective Protocol:

• Add a Scavenger: You must sequester the HF as it forms. Add 1.0 - 2.0 equivalents (relative to expected HDF byproduct, usually <5%) of Magnesium Oxide (MgO) or Potassium Carbonate (

  ) .

  • Why? These bases neutralize HF in situ, preventing it from attacking the catalyst support.

• Change Solvent: Methanol can solubilize HF, increasing its mobility to attack the catalyst. Switch to a non-polar solvent like Ethyl Acetate or Toluene if solubility permits.

• Check Support: Ensure you are using Carbon (C) support, not Alumina or Silica, which are fluorophilic.

Ticket #209: "Pressure build-up in Flow Reactor (Prins Cyclization)."

User Context:

"We are synthesizing the pyran precursor using a Zeolite (H-ZSM-5) packed bed. After 4 hours, the back-pressure doubled."

Root Cause Analysis: This is classic Coking . The Prins reaction involves highly reactive carbocation intermediates. If the residence time is too long or the temperature too low, these cations oligomerize on the acid sites rather than cyclizing with the aldehyde.

Corrective Protocol:

• Temperature Modulation: Increase the reactor temperature by 10°C.

  • Why? Higher temperature favors the desorption of the product over the polymerization side-reaction.

• Solvent Wash: Flush the reactor with a polar aprotic solvent (like THF) to dissolve oligomers.

• Regeneration: If using Zeolites, implement a calcination cycle (

  in air) to burn off the coke.

Validated Experimental Protocol

Protocol: Scavenger-Assisted Hydrogenation of 4,4-difluoro-3,6-dihydro-2H-pyran

Objective: Mitigate fluoride poisoning during saturation of the pyran ring.

• Setup: In a high-pressure autoclave, charge:

  • Substrate: 4,4-difluoro-3,6-dihydro-2H-pyran (10 mmol).

  • Catalyst: 5 wt% Pd/C (dry basis, 2 mol% Pd loading).

  • Scavenger (Critical): MgO (50 mg, micronized).

  • Solvent: Ethyl Acetate (20 mL, anhydrous).

• Purge: Cycle

  (3x) and (3x).

• Reaction: Pressurize to 4 bar (60 psi)

  . Stir at 1000 rpm.

  • Note: High stirring rate is crucial to overcome mass transfer limitations and ensure the scavenger contacts the bulk fluid.

• Monitoring: Monitor

  uptake. If uptake plateaus prematurely, do not add more catalyst immediately. Check pH of an aliquot (wet pH paper). If acidic, add more base.

• Workup: Filter through Celite to remove Pd/C and MgO/MgF2 salts.

Diagnostic Logic Tree

Use this flowchart to diagnose your specific issue in the lab.

References

• C-F Bond Activation & Poisoning

  • Kuehnel, M. F., et al. (2015).[1] "Transfer hydrogenation catalyst deactivation solved through in situ X-ray absorption spectroscopy." European Synchrotron Radiation Facility. Link

  • Context: Establishes the mechanism of halide ligand exchange and poisoning in Iridium/Palladium systems, analogous to fluoride poisoning.

• Prins Cyclization & Solid Acids

  • Launay, G. G., et al. (2010).[2] "Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and -piperidine heterocycles." Beilstein Journal of Organic Chemistry, 6,[2] 41. Link[2]

  • Context: Defines the Lewis Acid mediated pathway for fluorinated pyran synthesis and associ

• Catalyst Deactivation in Hydrogenation

  • Yu, Z., et al. (2024). "Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation...". Processes, 12(3), 548. Link

  • Context: Provides quantitative data on Pd sintering and leaching mechanisms relevant to continuous flow hydrogen

• General Catalyst Poisoning Mechanisms

  • Argyle, M. D., & Bartholomew, C. H. (2015). "Heterogeneous Catalyst Deactivation and Regeneration: A Review." Catalysts, 5(1), 145-269. Link

  • Context: The authoritative review on coking, sintering, and poisoning mechanisms cited in the Executive Summary.

Sources

• 1. Transfer hydrogenation catalyst deactivation solved through in situ X-ray absorption spectroscopy [esrf.fr]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 19F NMR Analysis of 4,4-Difluoro-tetrahydro-2H-pyran: A Comparative Analysis for Drug Discovery

In the landscape of modern drug discovery, the strategic incorporation of fluorine into molecular scaffolds has become an indispensable tool for medicinal chemists. Fluorinated heterocycles, in particular, are prized for their ability to modulate key pharmacological properties such as metabolic stability, lipophilicity, and binding affinity.[1][2] Among these valuable building blocks, 4,4-Difluoro-tetrahydro-2H-pyran stands out as a versatile scaffold. Its gem-difluoro motif offers a unique conformational and electronic signature that can be decisively characterized by Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy.

This guide provides an in-depth technical analysis of the ¹⁹F NMR spectrum of 4,4-Difluoro-tetrahydro-2H-pyran, comparing its spectral features with other relevant fluorinated building blocks. We will delve into the causality behind experimental choices and provide a robust, self-validating protocol for acquiring high-quality data.

The Power of ¹⁹F NMR in Characterizing Fluorinated Molecules

¹⁹F NMR spectroscopy is a remarkably powerful analytical technique for several key reasons. The ¹⁹F nucleus has a spin of ½, 100% natural abundance, and a high gyromagnetic ratio, resulting in a sensitivity that is approximately 83% of that of ¹H NMR.[3] Furthermore, the chemical shift range of ¹⁹F is vast, spanning over 800 ppm, which significantly reduces the likelihood of signal overlap, even in complex molecules.[4] This high sensitivity to the local electronic environment makes ¹⁹F NMR an exceptional tool for probing subtle conformational changes and intermolecular interactions.[5]

Deciphering the ¹⁹F NMR Spectrum of 4,4-Difluoro-tetrahydro-2H-pyran

In the chair conformation of 4,4-Difluoro-tetrahydro-2H-pyran, the two fluorine atoms are diastereotopic, meaning they are in chemically non-equivalent environments. One fluorine atom occupies an axial position, while the other is in an equatorial position. This results in two distinct signals in the ¹⁹F NMR spectrum.

At room temperature, the tetrahydropyran ring undergoes rapid chair-flipping, which would lead to the observation of a single, averaged signal. To resolve the individual axial and equatorial fluorine signals, the analysis must be performed at a low temperature to slow down this conformational exchange.

Based on the data for 1,1-difluorocyclohexane, we can predict the following key features for the low-temperature ¹⁹F NMR spectrum of 4,4-Difluoro-tetrahydro-2H-pyran:

• Chemical Shifts (δ) : The equatorial fluorine is expected to be deshielded and resonate at a lower field (less negative ppm value) compared to the axial fluorine.[1] This is a consistent observation in gem-difluorinated six-membered rings. The presence of the ring oxygen in the tetrahydropyran is expected to have a modest influence on the exact chemical shift values compared to the cyclohexane analog.

• Geminal ¹⁹F-¹⁹F Coupling (²JFF) : The two fluorine atoms will exhibit a large through-bond coupling, known as a geminal coupling constant (²JFF). For 1,1-difluorocyclohexane, this value is approximately 235 Hz.[1] A similar large coupling is expected for 4,4-Difluoro-tetrahydro-2H-pyran, resulting in each fluorine signal appearing as a doublet.

• Vicinal ¹H-¹⁹F Coupling (³JHF) : Each fluorine signal will be further split by the neighboring protons on the adjacent carbons (C3 and C5). The magnitude of these three-bond couplings is highly dependent on the dihedral angle between the C-H and C-F bonds.

  • ³JHF(ax-ax) : The coupling between the axial fluorine and the axial protons will be large (typically in the range of 20-35 Hz) due to their anti-periplanar relationship.

  • ³JHF(ax-eq), ³JHF(eq-ax), ³JHF(eq-eq) : The other vicinal couplings will be significantly smaller (typically <10 Hz) due to their gauche relationships.

This complex pattern of couplings results in each of the two main fluorine doublets appearing as a multiplet.

Comparative Analysis with Alternative Fluorinated Building Blocks

The unique spectral signature of 4,4-Difluoro-tetrahydro-2H-pyran provides a clear advantage in its identification and characterization compared to other fluorinated building blocks. The following table summarizes the key ¹⁹F NMR parameters for our target molecule (predicted) and other relevant scaffolds.

Compound	Key ¹⁹F NMR Features	Typical Chemical Shift Range (ppm)	Typical ²JFF (Hz)	Notes
4,4-Difluoro-tetrahydro-2H-pyran	Two distinct signals (axial and equatorial) at low temperature. Large ²JFF. Complex multiplets due to ³JHF.	-90 to -110 (predicted)	~230-240 (predicted)	The ring oxygen may slightly shift the resonances compared to cyclohexane analogs.
1,1-Difluorocyclohexane	Two distinct signals (axial and equatorial) at low temperature. Large ²JFF.	Fₑq: ~ -95, Fₐₓ: ~ -110[1]	~235[1]	A well-studied analog, providing a strong basis for prediction.
4,4-Difluoropiperidine	Similar to the tetrahydropyran, with axial and equatorial signals. The nitrogen atom and its substituent will influence chemical shifts.	Highly dependent on N-substituent and protonation state.[6][7]	Not readily available, but expected to be large.	The conformational equilibrium can be significantly influenced by the nitrogen substituent and solvent.[6][7]
4,4-Difluoroproline	Diastereotopic fluorines with chemical shifts highly sensitive to cis/trans amide bond conformation and ring pucker.	Large ΔδFF in cis-proline (~5-12 ppm). Small ΔδFF in trans-proline (~0-3 ppm).[5][8]	Not applicable (no geminal F-F).	An excellent probe for peptide and protein conformation.[5][8]

This comparative data highlights how the specific heterocyclic core and the nature of the heteroatom influence the ¹⁹F NMR parameters, allowing for unambiguous identification of these valuable building blocks in complex reaction mixtures or within larger molecules.

Experimental Protocol for High-Quality ¹⁹F NMR Analysis

The following protocol is designed to be a self-validating system, with explanations for each step to ensure the acquisition of high-quality, reproducible data.

1. Sample Preparation:

• Analyte Purity: Ensure the 4,4-Difluoro-tetrahydro-2H-pyran sample is of high purity to avoid interference from fluorinated impurities.

• Solvent Selection: Choose a deuterated solvent that readily dissolves the analyte and has a low freezing point for low-temperature experiments. Dichloromethane-d₂ (CD₂Cl₂) or Toluene-d₈ are suitable choices.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the analyte in 0.6-0.7 mL of the deuterated solvent. This concentration is typically sufficient for obtaining a good signal-to-noise ratio in a reasonable acquisition time.

• Internal Standard (Optional but Recommended): For precise chemical shift referencing, a small amount of an internal standard such as trifluorotoluene (C₆H₅CF₃, δ ≈ -63 ppm) can be added.

2. NMR Instrument Setup and Calibration:

• Spectrometer: Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a probe that can be tuned to the ¹⁹F frequency.

• Tuning and Matching: Carefully tune and match the probe to the ¹⁹F frequency to ensure maximum signal transmission and sensitivity.

• Temperature Control: For low-temperature analysis, use a variable temperature unit and allow the sample to equilibrate at the desired temperature (e.g., -80 °C) for at least 10-15 minutes before starting the acquisition.

3. Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient for a simple 1D ¹⁹F spectrum.

• Spectral Width: Set a wide spectral width (e.g., 200-250 ppm) to ensure all fluorine signals are captured.

• Acquisition Time (at): A longer acquisition time (e.g., 1-2 seconds) will result in better resolution.

• Relaxation Delay (d1): A relaxation delay of 2-5 seconds is generally adequate for small molecules.

• Number of Scans (ns): The number of scans will depend on the sample concentration. Start with 16 or 32 scans and increase as needed to achieve a good signal-to-noise ratio.

• Proton Decoupling: To simplify the spectrum and collapse the ¹H-¹⁹F couplings, a proton-decoupled ¹⁹F spectrum can be acquired. Comparing the coupled and decoupled spectra can aid in signal assignment.

4. Data Processing and Analysis:

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3-0.5 Hz to improve the signal-to-noise ratio before Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Chemical Shift Referencing: Reference the spectrum to the internal standard or, if not used, to an external reference standard (e.g., CFCl₃ at 0 ppm).

• Coupling Constant Measurement: Measure the ²JFF and ³JHF coupling constants from the proton-coupled spectrum.

Visualizing the Workflow

The following diagram illustrates the logical flow of the ¹⁹F NMR analysis of 4,4-Difluoro-tetrahydro-2H-pyran.

Caption: Experimental workflow for 19F NMR analysis.

Conclusion

The ¹⁹F NMR analysis of 4,4-Difluoro-tetrahydro-2H-pyran provides a wealth of structural and conformational information that is invaluable for researchers in drug discovery and development. By understanding the interplay of chemical shifts and coupling constants, scientists can unambiguously identify this key building block and gain insights into its three-dimensional structure. The comparative data presented in this guide further underscores the power of ¹⁹F NMR to differentiate between various fluorinated scaffolds, aiding in the rational design of new molecular entities with tailored properties. The detailed experimental protocol provides a robust framework for obtaining high-quality, reliable data, empowering researchers to fully leverage the potential of this versatile analytical technique.

References

• Jonas, J., Allerhand, A., & Gutowsky, H. S. (1965). Fluorine NMR Spectra and Conformational Isomerization of 1,1‐Difluorocyclohexane. The Journal of Chemical Physics, 42(9), 3396-3404. Available at: [Link]

• Abraham, R. J., & Edgar, M. (n.d.). Substituent Chemical Shifts in NMR. Part 5*: Mono and Difluoro S.C.S. in rigid molecules. Modgraph. Available at: [Link]

• Verhoeven, J., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Chemistry – A European Journal, 26(27), 6141-6146. Available at: [Link]

• Grubbs, J. B., et al. (2024). 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation. Journal of the American Chemical Society. Available at: [Link]

• Verhoeven, J., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. PMC. Available at: [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

• Gerig, J. T. (2001). Fluorine NMR. University of California, Santa Barbara. Available at: [Link]

• University of Ottawa. (n.d.). 19Flourine NMR. Available at: [Link]

• National Institutes of Health. (2024, May 7). 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation. PubMed. Available at: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. biophysics.org [biophysics.org]
• 6. 19Flourine NMR [chem.ch.huji.ac.il]
• 7. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Guide: Biological Activity &amp; Design Principles of 4,4-Difluoro-tetrahydro-2H-pyran

The following technical guide compares 4,4-Difluoro-tetrahydro-2H-pyran with its non-fluorinated analogs (Tetrahydro-2H-pyran, THP) and carbocyclic bioisosteres (Cyclohexane).

Executive Summary

4,4-Difluoro-tetrahydro-2H-pyran (4,4-DF-THP) represents a strategic "fluorine scan" optimization of the classic tetrahydropyran (THP) scaffold.[1] While THP is widely used to lower lipophilicity (LogP) relative to cyclohexane, it introduces a metabolic soft spot at the C4 position.[1]

The introduction of a gem-difluoro group at the C4 position effects three critical changes:

• Metabolic Blockade: Steric and electronic prevention of CYP450-mediated oxidation at the C4 position.

• Lipophilicity Modulation: A controlled increase in lipophilicity (LogD) compared to the parent THP, often improving membrane permeability and Blood-Brain Barrier (BBB) penetration.[1]

• Conformational Bias: Exploitation of the gauche effect and dipole-dipole interactions to restrict ring flexibility, reducing the entropic penalty of binding.

Physicochemical Profile Comparison

The following data synthesizes comparative properties between the carbocyclic baseline (Cyclohexane), the polar isostere (THP), and the fluorinated optimization (4,4-DF-THP).

Table 1: Comparative Physicochemical Properties[1][2]

Property	Cyclohexane	Tetrahydropyran (THP)	4,4-Difluoro-THP	Impact of Fluorination
LogP (Calc)	~3.4	~1.4	~1.8 - 2.1	Modest Increase: Restores some lipophilicity lost by O-insertion, aiding permeability.[1]
Dipole Moment	~0 D	~1.6 D	~3.2 D	Significant Increase: Strong dipole can enhance specific electrostatic interactions in the binding pocket.
H-Bond Acceptor	None	Moderate	Weakened	Inductive Effect: The electron-withdrawing F-atoms reduce the basicity of the ether oxygen (pKa shift).
Metabolic Liability	High (C3/C4 oxidation)	High (C4 oxidation)	Low	Metabolic Blockade: C-F bond strength (approx. 116 kcal/mol) prevents H-abstraction.[1]
Conformation	Chair (flexible)	Chair (flexible)	Chair (Rigidified)	Conformational Lock: Gem-difluoro substitution increases the barrier to ring inversion.[1]

Key Insight: 4,4-DF-THP occupies a "Goldilocks" zone. It retains the solubility advantages of an ether (unlike cyclohexane) but blocks the metabolic liability of THP, while slightly boosting lipophilicity to ensure cell penetration.

Metabolic Stability & Mechanism of Action[3]

The primary driver for selecting 4,4-DF-THP is the mitigation of oxidative metabolism. The C4 position of THP is electronically prone to oxidation by Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6), leading to ring opening or lactone formation.[1]

Mechanism: The Deuterium/Fluorine Switch

While deuteration (

bond) slows metabolism via the Kinetic Isotope Effect (KIE), fluorination ( bond) effectively stops it.[1] The C-F bond is chemically inert to the radical cation mechanisms employed by P450 heme centers.

Visualization: Metabolic Blockade Pathway

The following diagram illustrates how the gem-difluoro substitution diverts the metabolic fate of the molecule.

Figure 1: Metabolic fate comparison.[1] The non-fluorinated THP undergoes C4-oxidation leading to ring opening, while the 4,4-difluoro analog resists H-abstraction, preserving the active pharmacophore.[1]

Conformational Analysis & Binding Affinity

The "Gem-Difluoro Effect" is not merely steric; it is stereoelectronic. In six-membered heterocycles, the introduction of two fluorine atoms creates specific conformational biases due to dipole-dipole repulsion and the gauche effect .

The Conformational Lock

In a standard THP ring, the chair conformation flips readily ($ \Delta G^{\ddagger} \approx 10 $ kcal/mol).[1] In 4,4-DF-THP:

• Dipole Minimization: The strong dipoles of the C-F bonds and the C-O ether bonds repel each other.

• Result: The ring often adopts a distorted chair or twist-boat conformation to maximize the distance between these dipoles, or it "locks" into a specific chair conformer that minimizes energy.

• Biological Impact: If the "locked" conformation matches the bioactive pose, the drug binds with a lower entropic penalty ($ \Delta S_{binding}

  K_d $).[1]

Case Study: HIV Protease Inhibitors (Darunavir Analogs)

Researchers at the NIH and various pharmaceutical firms utilized a gem-difluoro-bis-THF scaffold (structurally analogous to 4,4-DF-THP) to target HIV-1 protease.[1]

• Observation: The non-fluorinated analog suffered from rapid metabolism and moderate binding.

• Optimization: Introduction of the gem-difluoro group.

• Outcome:

  • Potency:

    improved to picomolar range due to extensive interactions with the S2 subsite and backbone atoms (Gly 48).

  • Permeability: The fluorinated analog showed significantly improved Blood-Brain Barrier (BBB) crossing, critical for treating neuro-AIDS reservoirs.[1]

Experimental Protocols

To validate the advantages of 4,4-DF-THP in your own scaffold, the following comparative assays are recommended.

Protocol A: Microsomal Stability Assay (Head-to-Head)

Objective: Quantify the metabolic half-life (

) and Intrinsic Clearance ( ).[1]

• Preparation: Prepare 10 mM stock solutions of the THP-analog and the 4,4-DF-THP analog in DMSO.

• Incubation:

  • Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL human liver microsomes (HLM).

  • Pre-incubate at 37°C for 5 minutes.

  • Initiate reaction with NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).[1]

• Sampling: Aliquot 50 µL samples at

  min.

• Quenching: Immediately add 150 µL ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope gives .[1]

  • Success Metric: 4,4-DF-THP should show

    increase in vs. THP.[1]

Protocol B: LogD (Lipophilicity) Determination

Objective: Assess the impact on membrane permeability potential.[1]

• Method: Shake-flask method or HPLC retention time correlation (using ODS column).

• Phase System: Octanol / Phosphate Buffer (pH 7.4).

• Measurement:

  • Dissolve compound in octanol-saturated water.

  • Add water-saturated octanol.

  • Shake for 1 hour; centrifuge to separate phases.

  • Measure concentration in both phases via UV/Vis or LC-MS.

• Data Interpretation:

  • Target range for CNS drugs: LogD

    .

  • Note: 4,4-DF-THP often pushes a too-polar THP compound (LogD ~1.0) back into the permeable range (LogD ~1.8).[1]

Synthesis Strategy

Accessing the 4,4-difluoro-THP scaffold often requires specific building blocks. A common route involves the Reformatsky-Claisen reaction or direct fluorination of the ketone precursor.

Caption: Direct deoxofluorination of the commercially available tetrahydro-4H-pyran-4-one is the most direct route to the scaffold.[1]

References

• Purser, S., et al. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.[1] Link

• Ghosh, A. K., et al. (2015). Design of Gem-difluoro-bis-Tetrahydrofuran as P2-Ligand for HIV-1 Protease Inhibitors to Improve Brain Penetration.[1] Journal of Medicinal Chemistry, 58(15).[1] Link[1]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1]

• Pettersson, M., et al. (2016).[1] Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp) Mediated Efflux, Permeability, Lipophilicity, and Metabolic Stability.[1] Journal of Medicinal Chemistry, 59(11), 5284-5296. Link[1]

• PharmaBlock Whitepaper. (2020).[1] Tetrahydropyrans in Drug Discovery: Bioisosteres and Physicochemical Modulation. Link

Sources

• 1. mdpi.com [mdpi.com]

The Strategic Advantage of Gem-Difluorination: A Head-to-Head Comparison of 4,4-Difluoro-tetrahydro-2H-pyran and Its Isosteres in Medicinal Chemistry

In the landscape of modern drug discovery, the pursuit of finely tuned molecular properties is paramount to achieving clinical success. The strategic incorporation of bioisosteric replacements is a cornerstone of this endeavor, allowing medicinal chemists to modulate the physicochemical and pharmacokinetic profiles of lead compounds. Among the saturated heterocycles that have gained prominence as versatile scaffolds, the tetrahydropyran (THP) ring is a frequent choice. This guide provides an in-depth, head-to-head comparison of 4,4-Difluoro-tetrahydro-2H-pyran with its key isosteres: the parent tetrahydropyran, the carbocyclic analogue cyclohexane, and the nitrogen-containing counterpart, 4,4-difluoropiperidine. Through an examination of their intrinsic properties and supporting experimental data, we will elucidate the nuanced yet significant impact of gem-difluorination on this privileged scaffold.

The Rationale for Isosteric Replacement and the Rise of Fluorine

Bioisosterism, the interchange of atoms or groups of atoms within a molecule that results in similar biological activity, is a powerful strategy to address liabilities in drug candidates, such as poor metabolic stability, low solubility, or off-target effects.[1] The tetrahydropyran ring is often employed as a bioisostere for a cyclohexane ring to introduce a polar oxygen atom, which can act as a hydrogen bond acceptor and reduce lipophilicity, thereby improving a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[2]

The introduction of fluorine into drug candidates has become a widely adopted strategy in medicinal chemistry.[3] The unique properties of the fluorine atom, including its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's conformation, pKa, metabolic stability, and binding affinity.[4] Gem-difluorination, the substitution of a methylene (-CH₂-) group with a difluoromethylene (-CF₂-) group, offers a more subtle modulation of these properties compared to a trifluoromethyl group and has emerged as a valuable tool for fine-tuning drug-like characteristics.[5]

Physicochemical Property Showdown: A Comparative Analysis

The decision to employ a specific scaffold in a drug design campaign is driven by its inherent physicochemical properties. Here, we compare 4,4-Difluoro-tetrahydro-2H-pyran with its isosteres across key parameters.

Property	4,4-Difluoro-tetrahydro-2H-pyran	Tetrahydro-2H-pyran	Cyclohexane	4,4-Difluoropiperidine
Lipophilicity (cLogP)	Moderately Lipophilic (Increased cf. THP)	Less Lipophilic	More Lipophilic	Less Lipophilic (protonated)
Hydrogen Bond Acceptor	Yes (Oxygen)	Yes (Oxygen)	No	Yes (Nitrogen)
Metabolic Stability	Generally Increased	Moderate	Variable (Prone to oxidation)	Generally Increased
pKa (of adjacent group)	Electron-withdrawing (lowers pKa)	Weakly electron-withdrawing	Neutral	Electron-withdrawing (lowers pKa)
Dipole Moment	Increased	Moderate	Low	Increased

Table 1. Comparative Physicochemical Properties of 4,4-Difluoro-tetrahydro-2H-pyran and Its Isosteres.

Lipophilicity (LogP/LogD)

Lipophilicity is a critical parameter that influences a drug's solubility, permeability, and plasma protein binding. While the replacement of a -CH₂- group with an oxygen atom in the transition from cyclohexane to tetrahydropyran generally leads to a decrease in lipophilicity, the introduction of the gem-difluoro group in 4,4-difluoro-tetrahydropyran can counteract this effect. The highly electronegative fluorine atoms can lead to a localized increase in lipophilicity in some contexts.[5] However, the overall impact on the distribution coefficient (LogD) at physiological pH will also depend on the presence of ionizable groups in the molecule.

Metabolic Stability

A major driver for the use of fluorinated analogues is the enhancement of metabolic stability. The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it less susceptible to oxidative metabolism by cytochrome P450 enzymes.[6] The gem-difluoro group in 4,4-difluoro-tetrahydropyran effectively blocks a potential site of metabolism, which can lead to a longer in vivo half-life and improved oral bioavailability.[1] In contrast, cyclohexane rings can be susceptible to hydroxylation.

Acidity and Basicity (pKa)

The strong electron-withdrawing nature of the gem-difluoro group can significantly influence the pKa of neighboring functional groups. For instance, an amine substituent on the 4,4-difluoro-tetrahydropyran ring will be less basic compared to the same substituent on a non-fluorinated tetrahydropyran or cyclohexane ring. This modulation of pKa can be crucial for optimizing a drug's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement. The basic pKa of 4,4-difluoropiperidine is reported to be around 8.5.[7]

Conformational Effects

The introduction of the gem-difluoro group can also have a significant impact on the conformational preferences of the six-membered ring. The C-CF₂-C bond angle is wider than the corresponding C-CH₂-C angle, which can alter the ring's pucker and the spatial orientation of substituents.[5] This conformational constraint can be exploited to lock a molecule into a bioactive conformation, thereby enhancing its potency and selectivity.

Synthesis of 4,4-Difluoro-tetrahydro-2H-pyran: A Strategic Approach

The synthesis of 4,4-difluoro-tetrahydropyran derivatives for medicinal chemistry applications often starts from readily available precursors. A common strategy involves the fluorination of a corresponding ketone.

Experimental Protocol: Synthesis of 4,4-Difluoro-tetrahydro-2H-pyran

This protocol outlines a general method for the synthesis of 4,4-difluoro-tetrahydro-2H-pyran from tetrahydro-4H-pyran-4-one.

Step 1: Fluorination of Tetrahydro-4H-pyran-4-one

• To a solution of tetrahydro-4H-pyran-4-one (1.0 eq) in a suitable solvent such as dichloromethane (DCM) at -78 °C, add diethylaminosulfur trifluoride (DAST) or a similar fluorinating agent (2.0-2.5 eq) dropwise under an inert atmosphere.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4,4-difluoro-tetrahydro-2H-pyran.

Causality: The choice of a fluorinating agent like DAST is crucial for the efficient conversion of the ketone to the gem-difluoride. The low reaction temperature is necessary to control the reactivity of the fluorinating agent and minimize side reactions.

Caption: Synthetic scheme for 4,4-Difluoro-tetrahydro-2H-pyran.

Experimental Data in Action: Case Studies

Experimental Protocols for Property Determination

To provide a framework for the comparative evaluation of these scaffolds, the following are standard experimental protocols for determining key physicochemical properties.

Determination of Lipophilicity (LogP/LogD)

The shake-flask method followed by HPLC analysis is a common and reliable method.[9]

• Prepare a stock solution of the test compound in a suitable organic solvent.

• Add a small aliquot of the stock solution to a mixture of n-octanol and phosphate-buffered saline (PBS) at a specific pH (e.g., 7.4).

• Shake the mixture vigorously for a set period to allow for partitioning.

• Centrifuge the mixture to separate the two phases.

• Analyze the concentration of the compound in both the n-octanol and aqueous phases by HPLC.

• Calculate the LogP or LogD value as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Caption: Workflow for LogP/LogD determination.

Metabolic Stability Assay (Human Liver Microsomes)

This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes.[9]

• Prepare a solution of the test compound in a suitable solvent.

• Incubate the compound with human liver microsomes (HLM) and NADPH (a cofactor for P450 enzymes) at 37°C.

• Take aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Centrifuge to precipitate proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using LC-MS/MS.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).

Sources

• 1. 4,4-Difluoropiperidine hydrochloride: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. thieme-connect.de [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4,4-Difluoro-tetrahydro-2H-pyran

For researchers and professionals in the fast-paced world of drug development, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 4,4-Difluoro-tetrahydro-2H-pyran, a compound that, while integral to modern synthesis, requires meticulous handling to ensure personnel safety and environmental stewardship. Our approach is grounded in the foundational principles of chemical safety, regulatory compliance, and a proactive stance on risk mitigation.

Preliminary Hazard Assessment and Characterization

Before any disposal protocol can be initiated, a thorough understanding of the compound's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 4,4-Difluoro-tetrahydro-2H-pyran may not always be readily accessible, a conservative approach based on the known properties of analogous tetrahydropyran derivatives is a prudent starting point.

Many compounds within the tetrahydropyran family exhibit characteristics that classify them as hazardous materials. These can include:

• Flammability: The potential for the compound to ignite and burn.

• Corrosivity: The ability to cause damage to skin, eyes, or other tissues upon contact.

• Reactivity: The tendency to undergo a chemical reaction that may result in an explosion or the release of toxic gases.

• Toxicity: The capacity to cause harm if inhaled, ingested, or absorbed through the skin.

Given these potential hazards, 4,4-Difluoro-tetrahydro-2H-pyran should be treated as a hazardous waste until a formal characterization proves otherwise. This aligns with the "cradle-to-grave" management approach for hazardous materials mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Regulatory Framework: Adherence to EPA and OSHA Standards

The disposal of chemical waste is not merely a matter of laboratory best practice; it is a legal requirement governed by federal and state regulations. The primary federal regulations in the United States are established by the EPA, with workplace safety standards enforced by the Occupational Safety and Health Administration (OSHA).

The EPA's regulations, found in Title 40 of the Code of Federal Regulations (CFR), parts 260 through 273, provide a comprehensive framework for hazardous waste management[1]. A critical first step is to determine if your waste is classified as hazardous, which can be done through analytical testing or by using generator knowledge of the chemical's properties and the processes that generated the waste[2].

OSHA's standards, particularly the Hazardous Waste Operations and Emergency Response (HAZWOPER) guidelines, ensure that employees are protected from the health and safety risks associated with hazardous waste[3]. This includes requirements for training, personal protective equipment (PPE), and emergency response plans[4].

Waste Generator Status

Your laboratory or facility will be classified as a Very Small Quantity Generator (VSQG), a Small Quantity Generator (SQG), or a Large Quantity Generator (LQG) based on the amount of hazardous waste produced per month[5]. This classification determines the specific regulations you must follow regarding waste accumulation, storage, and reporting[5].

Step-by-Step Disposal Protocol for 4,4-Difluoro-tetrahydro-2H-pyran

The following protocol outlines the necessary steps for the safe and compliant disposal of 4,4-Difluoro-tetrahydro-2H-pyran.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing the appropriate PPE. Based on the potential hazards of similar tetrahydropyran compounds, the following PPE is recommended:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: If handling outside of a fume hood or if there is a risk of inhalation, a respirator may be necessary.

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

• Do not mix 4,4-Difluoro-tetrahydro-2H-pyran waste with other incompatible waste streams.

• Use a dedicated, properly labeled, and sealed container for the accumulation of this waste. The container should be made of a material compatible with the chemical.

• The container must be kept closed at all times , except when adding waste.

Step 3: Waste Characterization and Labeling

As the generator of the waste, you are responsible for its proper characterization.

• Hazardous Waste Determination: Unless you have data to prove otherwise, assume 4,4-Difluoro-tetrahydro-2H-pyran waste is hazardous. The waste may be classified as hazardous due to ignitability, corrosivity, reactivity, or toxicity[6].

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the name of the chemical (4,4-Difluoro-tetrahydro-2H-pyran), and a clear description of its hazards (e.g., "Flammable," "Irritant").

Step 4: On-Site Accumulation and Storage

The on-site storage of hazardous waste is subject to strict time and quantity limits based on your generator status[5].

• Store the waste container in a designated satellite accumulation area or a central accumulation area.

• Ensure the storage area is well-ventilated and away from sources of ignition[7].

Step 5: Arranging for Disposal

Hazardous waste must be transported and disposed of by a licensed hazardous waste management company.

• EPA Identification Number: Your facility will likely need an EPA identification number to arrange for hazardous waste disposal[2].

• Manifest System: A hazardous waste manifest is a legal document that tracks the waste from its point of generation to its final disposal facility[8].

• Select a Licensed Vendor: Contract with a reputable and licensed hazardous waste disposal company to transport and dispose of your 4,4-Difluoro-tetrahydro-2H-pyran waste in accordance with all applicable regulations.

Visualization of the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following diagrams illustrate the key decision points and procedural flow.

Caption: Decision workflow for characterizing 4,4-Difluoro-tetrahydro-2H-pyran waste.

Caption: Step-by-step workflow for hazardous waste disposal.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 4,4-Difluoro-tetrahydro-2H-pyran is a critical responsibility for all laboratory personnel. By adhering to the principles of proactive hazard assessment, strict regulatory compliance, and meticulous procedural execution, we can ensure the safety of our colleagues and the protection of our environment. This guide serves as a foundational resource, but it is incumbent upon each researcher to remain informed of the specific regulations and best practices applicable to their institution and location.

References

• How to Properly Manage Hazardous Waste Under EPA Regul
• Hazardous Waste Disposal in the Workplace: EPA Regul
• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency.
• What are Federal and State Hazardous Waste Regul
• OSHA Hazardous Waste Disposal Guidelines. CDMS.
• OSHA Regulations and Hazardous Waste Disposal: Wh
• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency.
• How to Safely Dispose Hazardous Waste? HAZWOPER OSHA Training.
• Safety Data Sheet for a Tetrahydropyran Deriv
• Safety Data Sheet for Tetrahydro-4H-pyran-4-one. MilliporeSigma.
• Safety Data Sheet for Tetrahydro-4-methyl-2H-pyran. ChemicalBook.

Sources

• 1. epa.gov [epa.gov]
• 2. sustainable-markets.com [sustainable-markets.com]
• 3. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]
• 4. cleanmanagement.com [cleanmanagement.com]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. hazwoper-osha.com [hazwoper-osha.com]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. epa.gov [epa.gov]